[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl 2,5-dimethyl-1,1-dioxo-1,2-dihydro-1,2,6-thiadiazine-4-carboxylate

• IUPAC Name: [3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl 2,5-dimethyl-1,1-dioxo-1,2,6-thiadiazine-4-carboxylate
• InChI: InChI=1S/C15H13BrN4O5S/c1-9-12(7-20(2)26(22,23)19-9)15(21)24-8-13-17-14(18-25-13)10-3-5-11(16)6-4-10/h3-7H,8H2,1-2H3
• InChI Key: UKBSVAPVHNGFCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NS(=O)(=O)N(C=C1C(=O)OCC2=NC(=NO2)C3=CC=C(C=C3)Br)C
• Molecular Formula: C15H13BrN4O5S
• Molecular Weight: 441.3 g/mol

Description

“[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl 2,5-dimethyl-1,1-dioxo-1,2-dihydro-1,2,6-thiadiazine-4-carboxylate” is a complex organic compound. It contains several functional groups and rings, including a bromophenyl group, an oxadiazole ring, and a thiadiazine ring. The compound is likely to have interesting chemical and biological properties due to the presence of these groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The oxadiazole and thiadiazine rings, in particular, are likely to contribute significantly to the compound’s overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include properties such as solubility, melting point, and reactivity. Unfortunately, specific details about the physical and chemical properties of this compound are not available in the retrieved papers.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would likely involve interactions with specific biological targets. Unfortunately, specific details about the mechanism of action of this compound are not available in the retrieved papers.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Unfortunately, specific details about the safety and hazards of this compound are not available in the retrieved papers.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its mechanism of action, and assessment of its safety and hazards. This could potentially lead to the development of new drugs or other useful products.